Cas no 180205-16-7 ([1-(aminomethyl)-3-phenylcyclobutyl]methanol)

[1-(Aminomethyl)-3-phenylcyclobutyl]methanol is a versatile cyclobutane-based chiral building block with a molecular formula of C12H17NO. Its structure features a phenyl-substituted cyclobutane core bearing both aminomethyl and hydroxymethyl functional groups at the 1- and 3-positions, respectively, creating a unique three-dimensional scaffold for medicinal chemistry applications. The compound's rigid cyclobutane ring enhances conformational restriction, while its dual functional groups (primary amine and primary alcohol) provide excellent sites for further derivatization. This bifunctional nature makes it particularly valuable for constructing constrained peptidomimetics or as a precursor for bioactive molecule synthesis. The stereochemistry of the molecule can significantly influence its interactions in biological systems, with potential applications in developing enzyme inhibitors or receptor modulators. Its balanced lipophilicity and polarity contribute to favorable physicochemical properties for drug discovery.

[1-(aminomethyl)-3-phenylcyclobutyl]methanol structure

180205-16-7 structure

Product Name:[1-(aminomethyl)-3-phenylcyclobutyl]methanol

CAS No:180205-16-7

MF:C₁₂H₁₇NO

MW:191.269483327866

CID:3818608

PubChem ID:54031126

Update Time:2025-07-02

[1-(aminomethyl)-3-phenylcyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

- Cyclobutanemethanol, 1-(aminomethyl)-3-phenyl-
- [1-(aminomethyl)-3-phenylcyclobutyl]methanol
- (1-(Aminomethyl)-3-phenylcyclobutyl)methanol
- 180205-16-7
- CS-0354926
- AKOS014349428
- EN300-188606
- CHEMBL4575127
- Inchi： 1S/C12H17NO/c13-8-12(9-14)6-11(7-12)10-4-2-1-3-5-10/h1-5,11,14H,6-9,13H2
- InChI Key： LFRAOCXGKHVTGE-UHFFFAOYSA-N
- SMILES： C1(CN)(CO)CC(C2=CC=CC=C2)C1

Computed Properties

Exact Mass: 191.131014166Da
Monoisotopic Mass: 191.131014166Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 46.3Å²

[1-(aminomethyl)-3-phenylcyclobutyl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-188606-0.05g	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7		0.05g	$1464.0	2023-09-18
Enamine	EN300-188606-0.1g	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7		0.1g	$1533.0	2023-09-18
Enamine	EN300-188606-0.25g	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7		0.25g	$1604.0	2023-09-18
Enamine	EN300-188606-0.5g	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7		0.5g	$1673.0	2023-09-18
Enamine	EN300-188606-1.0g	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7		1g	$1742.0	2023-06-01
Enamine	EN300-188606-2.5g	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7		2.5g	$3417.0	2023-09-18
Enamine	EN300-188606-5.0g	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7		5g	$5056.0	2023-06-01
Enamine	EN300-188606-10.0g	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7		10g	$7497.0	2023-06-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN1630-100MG	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7	95%	100MG	￥ 1,933.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN1630-250MG	[1-(aminomethyl)-3-phenylcyclobutyl]methanol	180205-16-7	95%	250MG	￥ 3,088.00	2023-04-14